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Compound of Interest

Chromium(lll) perchlorate
Compound Name:

hexahydrate
CAS No.: 55147-94-9
Cat. No.: B1589921

Get Quote

Technical Support Center: Chromium(iil)
Perchlorate Handling

This guide provides essential safety information for researchers, scientists, and drug
development professionals working with Chromium(lll) perchlorate. The following question-and-
answer format addresses specific issues related to its incompatibility with other materials.

Frequently Asked Questions (FAQSs)

Q1: What are the primary hazards associated with Chromium(lll) perchlorate?

Al: Chromium(lll) perchlorate is a strong oxidizing agent. The primary hazards are its potential
to cause fire or explosion, especially when in contact with incompatible materials.[1][2] It is also
corrosive and can cause severe skin and eye damage upon direct contact.[1][3] Ingestion may
be harmful, and heating can lead to violent rupture of containers and the release of toxic fumes
like hydrogen chloride and metal oxides.[1][3]
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Q2: 1 am planning a reaction involving an organic solvent. What precautions should | take with
Chromium(lll) perchlorate?

A2: Extreme caution is necessary. Mixtures of perchlorates with organic materials can be highly
reactive and potentially explosive.[1][2] This includes common laboratory solvents, as well as
materials like wood, paper, leather, and even dust.[1][4] It is crucial to consult the Safety Data
Sheet (SDS) for both the specific Chromium(lll) perchlorate hydrate you are using and the
organic solvent to assess compatibility. Consider using alternative, less reactive solvents if
possible. All work should be conducted in a properly functioning fume hood, behind a blast
shield, and with appropriate personal protective equipment (PPE).

Q3: Can | store Chromium(lll) perchlorate with other chemicals in my laboratory's chemical
cabinet?

A3: No, Chromium(lll) perchlorate should be segregated from incompatible materials.[1] It must
be stored away from reducing agents, flammable and combustible materials, organic
substances, acids, and finely powdered metals.[1][5][6] Store it in a cool, dry, well-ventilated
area, and ensure the container is tightly closed.

Q4: What should I do if I accidentally spill Chromium(lll) perchlorate and it comes into contact
with another chemical?

A4: In case of a spill involving contact with another chemical, evacuate the immediate area and
alert emergency responders, informing them of the location and nature of the hazard.[1] Do not
attempt to clean it up yourself, especially if it has mixed with a combustible or organic material,
as this can create a shock-sensitive and potentially explosive mixture.[1]

Troubleshooting Guide
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Incompatible Materials Summary

The following table summarizes materials to avoid with Chromium(lll) perchlorate. This is not
an exhaustive list, and the Safety Data Sheet (SDS) should always be consulted for the most

complete information.
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Experimental Protocols

Due to the inherent dangers, detailed experimental protocols for demonstrating the
incompatibility of Chromium(lll) perchlorate are not provided. Such experiments should only be
conducted by trained professionals under strict safety protocols, including the use of a blast
shield, remote handling, and appropriate personal protective equipment. The primary
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"experiment"” for a researcher is to ensure safe handling by avoiding the incompatible materials
listed above.

Safe Handling Workflow

The following diagram outlines the logical workflow for the safe handling and storage of
Chromium(lll) perchlorate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Incompatible materials to avoid with Chromium(lIl)
perchlorate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1589921#incompatible-materials-to-avoid-with-
chromium-iii-perchlorate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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